Cas no 894997-33-2 (5-(2,4-dichlorophenyl)methyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-(2,4-dichlorophenyl)methyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 894997-33-2
• MF: C₂₀H₁₆Cl₂N₄O
• MW: 399.273241996765
• CID: 6308747
• PubChem ID: 7243836
• Update Time: 2025-05-26

5-(2,4-dichlorophenyl)methyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichlorophenyl)methyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• 5-(2,4-dichlorobenzyl)-1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 894997-33-2
• AKOS024655457
• 5-[(2,4-dichlorophenyl)methyl]-1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-one
• F2514-0422
• 5-[(2,4-dichlorophenyl)methyl]-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C20H16Cl2N4O/c1-12-4-3-5-18(13(12)2)26-19-16(9-24-26)20(27)25(11-23-19)10-14-6-7-15(21)8-17(14)22/h3-9,11H,10H2,1-2H3
• InChI Key： FHPQURHCYCKZEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=NC2=C(C=NN2C2C=CC=C(C)C=2C)C1=O)Cl

Computed Properties

• Exact Mass: 398.0701165g/mol
• Monoisotopic Mass: 398.0701165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(2,4-dichlorophenyl)methyl-1-(2,3-dimethylphenyl)-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

5-(2,4-Dichlorophenyl)methyl-1-(2,3-Dimethylphenyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 894997-33-2, known as 5-(2,4-Dichlorophenyl)methyl-1-(2,3-Dimethylphenyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrazolopyrimidinones, which are known for their unique structural features and diverse biological activities. The molecule's structure is characterized by a pyrazolo[3,4-d]pyrimidine core fused with a 1H-pyrimidinone ring system. The substituents at positions 1 and 5 further enhance its chemical complexity and functional diversity.

Recent studies have highlighted the importance of pyrazolopyrimidinones in drug discovery and development. These compounds are being extensively investigated for their potential as kinase inhibitors, which play a crucial role in targeting various diseases such as cancer and inflammatory disorders. The 5-(2,4-Dichlorophenyl)methyl group attached to the core structure contributes significantly to the molecule's stability and selectivity. Similarly, the 1-(2,3-Dimethylphenyl) substituent enhances the compound's lipophilicity and bioavailability.

One of the most promising applications of this compound lies in its ability to modulate cellular signaling pathways. For instance, researchers have demonstrated that 5-(2,4-Dichlorophenyl)methyl-1-(2,3-Dimethylphenyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One exhibits potent inhibitory activity against key kinases involved in tumor growth and metastasis. This makes it a strong candidate for anti-cancer therapeutic interventions.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The rigid and planar structure of the pyrazolo[3,4-d]pyrimidine core makes it an ideal candidate for use in organic electronics. Recent studies have shown that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

The synthesis of 5-(2,4-Dichlorophenyl)methyl-1-(2,3-Dimethylphenyl)-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its biodegradability and ecological impact. Preliminary results indicate that it is not persistent in the environment under normal conditions. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion,5-(2,4-Dichlorophenyl)methyl-1-(2,3-Dimethylphenyl)-1H